Halobetasol-d3
Description
Halobetasol-d3 is a deuterium-labeled analog of halobetasol, a synthetic corticosteroid primarily used in topical formulations for inflammatory skin conditions such as psoriasis and eczema. The deuterated form replaces three hydrogen atoms with deuterium at specific molecular positions, enhancing its utility as an internal standard in mass spectrometry-based analytical workflows. This isotopic labeling minimizes interference during quantification by providing distinct mass spectral signatures compared to the non-deuterated compound .
Key properties of this compound include:
- CAS Number: Not explicitly listed in available sources (non-labeled halobetasol: 98651-66-2; this compound propionate: 66852-54-8) .
- Molecular Formula: C₂₅H₃₁ClFO₅ (non-deuterated base structure, with three hydrogen atoms replaced by deuterium).
- Applications: Primarily used in pharmaceutical research for pharmacokinetic studies, metabolite profiling, and quality control of topical formulations .
Properties
Molecular Formula |
C₂₂D₃H₂₄ClF₂O₄ |
|---|---|
Molecular Weight |
428.9 |
Synonyms |
(6α,11β,16β)-21-chloro-6,9-difluoro-11,17-dihydroxy-16-methyl-Pregna-1,4-diene-3,20-dione-d3; Ulobetasol-d3; |
Origin of Product |
United States |
Comparison with Similar Compounds
This compound Propionate vs. Halobetasol Propionate-D5
This compound vs. Valdecoxib-d3
Key Insight : Both compounds are deuterated to serve as internal standards but differ in their target molecules and therapeutic contexts.
Role in Mass Spectrometry
This compound is critical for liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, where it compensates for matrix effects and instrument variability. Studies leveraging deuterated standards report improved accuracy (≥95% recovery rates) in quantifying halobetasol plasma concentrations .
Limitations and Regulatory Considerations
- Supply Constraints : Available only in milligram quantities from specialized suppliers (e.g., Shanghai Zhenzhun Bio, Honeywell) .
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